![molecular formula C18H17N5OS B5542327 N'-benzylidene-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide](/img/structure/B5542327.png)
N'-benzylidene-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzylidene-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide, also known as BPTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPTA is a thiosemicarbazone derivative that has been synthesized through a multistep process involving the reaction of 2-acetylthiophene with hydrazine hydrate, followed by the reaction with benzaldehyde and 5-methyl-4-phenyl-4H-1,2,4-triazole-3-thiol.
Scientific Research Applications
Cancer Cell Growth Inhibition
Compounds derived from 4-phenyl-3-[2-(phenylamino)ethyl]-1H-1,2,4-triazole-5(4H)-thione, including those similar to N'-benzylidene-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide, have shown significant cytotoxicity against various cancer cell lines such as melanoma, breast cancer, and pancreatic cancer. Notably, some compounds have demonstrated higher cytotoxicity specifically against melanoma cell lines, highlighting their potential as selective anticancer agents. Additionally, certain derivatives exhibited potent inhibitory effects on cancer cell migration, suggesting their possible use as antimetastatic candidates (Šermukšnytė et al., 2022).
Antimicrobial and Antitubercular Activities
Research into 1,2,4-triazole and benzimidazole derivatives, related to this compound, has unveiled promising antimicrobial and antitubercular properties. These compounds have demonstrated significant activity against a range of bacterial and fungal strains, as well as Mycobacterium tuberculosis, indicating their potential in treating various infectious diseases (Suresh Kumar et al., 2012).
Antidepressant Potential
A series of N'-arylidene-2-(5-aryl-1H-1, 2, 4-triazol-3-ylthio) acetohydrazides, related in structure to this compound, were synthesized and tested for their antidepressant activity. One particular compound with a bromo substitution displayed significant antidepressant effects, showcasing the potential of these derivatives in psychiatric medication development (Chelamalla, Akena, & Manda, 2017).
Antioxidant and Antitumor Activities
Derivatives of this compound have been studied for their antioxidant and antitumor activities. Compounds incorporating the 1,2,4-triazole moiety have shown promising results in inhibiting the growth of various cancer cell lines. Additionally, some of these derivatives exhibited superior antioxidant capabilities, further supporting their potential therapeutic applications in cancer treatment and prevention of oxidative stress-related diseases (El-Moneim, El‐Deen, & El-Fattah, 2011).
Safety and Hazards
Properties
IUPAC Name |
N-[(E)-benzylideneamino]-2-[(5-methyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5OS/c1-14-20-22-18(23(14)16-10-6-3-7-11-16)25-13-17(24)21-19-12-15-8-4-2-5-9-15/h2-12H,13H2,1H3,(H,21,24)/b19-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWHQNECCOOCAGQ-XDHOZWIPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1C2=CC=CC=C2)SCC(=O)NN=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C(N1C2=CC=CC=C2)SCC(=O)N/N=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.